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Compound of Interest

Compound Name: Tributylbenzylammonium Bromide

Cat. No.: B15545073

Tributylbenzylammonium Bromide: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
applications of Tributylbenzylammonium Bromide. The information is curated for
professionals in research and development, with a focus on delivering precise, data-driven
insights and methodologies.

Chemical Properties and Structure

Tributylbenzylammonium bromide is a quaternary ammonium salt characterized by a central
nitrogen atom bonded to three butyl groups and one benzyl group, with bromide as the
counter-ion. This structure imparts properties that make it a versatile phase-transfer catalyst.

Chemical Structure

The structure of tributylbenzylammonium bromide consists of a positively charged
tributylbenzylammonium cation and a bromide anion.
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Chemical Structure of Tributylbenzylammonium Bromide
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Caption: Structure of Tributylbenzylammonium Bromide.

Physicochemical Properties

A summary of the key physicochemical properties of tributylbenzylammonium bromide is
presented in the table below for easy reference and comparison.
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Property Value Reference(s)
Molecular Formula C19H34BrN [1]
Molecular Weight 356.38 g/mol [2][3]
Appearance Solid [2][4]
Melting Point 169-175 °C [2][4]
Soluble in water and various
. organic solvents such as
Solubility [5]
methanol, ethanol, and
acetone.[5]
CAS Number 25316-59-0 [2][3]

SMILES String

CCCC--INVALID-LINK--
(CCCC)Cclccececl.[Br-]

[2]

InChl Key

UDYGXWPMSJPFDG-
UHFFFAOYSA-M

[2]

Experimental Protocols

This section details the methodologies for the synthesis and analysis of

tributylbenzylammonium bromide, compiled from established chemical literature.

Synthesis of Tributylbenzylammonium Bromide

The synthesis of tributylbenzylammonium bromide is typically achieved through a

guaternization reaction, a type of Sn2 reaction, between tributylamine and benzyl bromide.

Materials:

e Tributylamine

e Benzyl bromide

» Acetonitrile (or another suitable polar aprotic solvent)
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Diethyl ether (for washing)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
tributylamine (1 equivalent) in acetonitrile.

Slowly add benzyl bromide (1 to 1.1 equivalents) to the stirred solution at room temperature.

Heat the reaction mixture to reflux (approximately 82°C for acetonitrile) and maintain for
several hours (e.g., 24-48 hours). The progress of the reaction can be monitored by thin-
layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature. The product may
precipitate out of the solution.

If precipitation occurs, collect the solid by vacuum filtration. If not, reduce the solvent volume
under reduced pressure to induce crystallization.

Wash the collected solid with cold diethyl ether to remove any unreacted starting materials.

Dry the purified tributylbenzylammonium bromide under vacuum.

Analytical Methods

The purity and identity of the synthesized tributylbenzylammonium bromide can be

confirmed using several analytical techniques.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

'H NMR: Dissolve a small sample in a suitable deuterated solvent (e.g., CDCIs or D20). The
spectrum should show characteristic peaks for the butyl and benzyl protons.

13C NMR: Similarly, acquire the 13C NMR spectrum to confirm the carbon framework of the
molecule.

. Mass Spectrometry (MS):
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» Electrospray ionization (ESI) mass spectrometry can be used to determine the mass of the
tributylbenzylammonium cation (C19H34N*), which has a calculated m/z of 276.2691.[6]

3. Titration for Bromide Content:

e The bromide content can be determined by argentometric titration. Dissolve a known weight
of the sample in deionized water and titrate with a standardized solution of silver nitrate
using a suitable indicator (e.g., potassium chromate or an adsorption indicator like eosin Y)

or a potentiometric endpoint.

Applications and Mechanisms

Tributylbenzylammonium bromide is primarily utilized as a phase-transfer catalyst (PTC) in
various organic reactions.

Mechanism of Phase-Transfer Catalysis

In a biphasic system (e.g., aqueous and organic), the quaternary ammonium salt facilitates the
transfer of a reactant (typically an anion) from the aqueous phase to the organic phase where
the reaction with an organic substrate occurs. The lipophilic butyl and benzyl groups of the
cation allow it to be soluble in the organic phase, while the positive charge pairs with the anion
from the aqueous phase.
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Mechanism of Phase-Transfer Catalysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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